3-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]-N,2,2-trimethylpropanamide

• IUPAC Name: 3-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]-N,2,2-trimethylpropanamide
• InChI: InChI=1S/C10H18N4OS/c1-5-7-13-9(16-14-7)12-6-10(2,3)8(15)11-4/h5-6H2,1-4H3,(H,11,15)(H,12,13,14)
• InChI Key: RXWSUMBSWGFPIR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NSC(=N1)NCC(C)(C)C(=O)NC
• Molecular Formula: C10H18N4OS
• Molecular Weight: 242.34 g/mol

Description

3-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]-N,2,2-trimethylpropanamide, also known as ETAP, is a chemical compound that has been widely studied for its potential applications in scientific research. ETAP is a unique compound that has shown promise in a variety of fields, including biochemistry, pharmacology, and neuroscience. In

Mechanism of Action

The mechanism of action of 3-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]-N,2,2-trimethylpropanamide involves the formation of a covalent bond between the compound and a specific amino acid residue on the target protein. This covalent bond results in the selective labeling of the protein with a fluorescent tag, which can be visualized using fluorescence microscopy.
Biochemical and Physiological Effects:
3-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]-N,2,2-trimethylpropanamide has been shown to have minimal biochemical and physiological effects on cells and tissues. The compound has been extensively tested for cytotoxicity and has been found to be non-toxic at concentrations used in scientific research.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 3-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]-N,2,2-trimethylpropanamide is its ability to selectively label proteins with a fluorescent tag, allowing for the visualization of specific proteins in live cells. This technique has been used extensively in cell biology and has led to numerous discoveries about the behavior and interactions of proteins in cells. However, one limitation of 3-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]-N,2,2-trimethylpropanamide is that it can only label proteins that contain the specific amino acid residue targeted by the compound.

Future Directions

There are numerous future directions for research involving 3-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]-N,2,2-trimethylpropanamide. One area of interest is the development of new compounds that can selectively label different amino acid residues on proteins. Another area of research is the development of new techniques for visualizing protein-protein interactions in live cells. Additionally, 3-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]-N,2,2-trimethylpropanamide could be used in conjunction with other imaging techniques, such as electron microscopy, to gain a more complete understanding of cellular processes. Overall, 3-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]-N,2,2-trimethylpropanamide is a promising compound that has the potential to revolutionize the field of cell biology and lead to new discoveries about the behavior and interactions of proteins in cells.

Synthesis Methods

The synthesis of 3-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]-N,2,2-trimethylpropanamide involves the reaction of 3-ethyl-1,2,4-thiadiazol-5-amine with N,2,2-trimethylpropanoyl chloride in the presence of a base. The reaction results in the formation of 3-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]-N,2,2-trimethylpropanamide, which can be purified using standard techniques such as column chromatography.

Scientific Research Applications

3-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]-N,2,2-trimethylpropanamide has been studied extensively for its potential applications in scientific research. One of the primary uses of 3-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]-N,2,2-trimethylpropanamide is as a tool for studying protein-protein interactions. 3-[(3-ethyl-1,2,4-thiadiazol-5-yl)amino]-N,2,2-trimethylpropanamide can be used to selectively label proteins with a fluorescent tag, allowing researchers to track the movement and interactions of specific proteins in live cells.